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Compound of Interest

Compound Name: Disperse yellow 54

CAS No.: 12223-85-7

Cat. No.: B076046

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Disperse Yellow 54 (C.I. 47020), a quinophthalone dye, is primarily recognized for its

application in the textile industry for dyeing synthetic fibers such as polyester.[1][2][3] Beyond

its traditional use, its fluorescent properties present potential for applications in research and

development, including its use as a fluorescent probe. This technical guide provides a

comprehensive overview of the available photophysical data for Disperse Yellow 54, details

the experimental protocols for its characterization, and explores its potential, though currently

undocumented, role in biological signaling and drug development. Due to the limited availability

of specific photophysical data for Disperse Yellow 54 in scientific literature, this guide also

draws upon data from structurally similar quinophthalone dyes to provide estimated properties

and a framework for its comprehensive characterization.
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The photophysical properties of a dye are crucial for determining its suitability for various

applications, from simple coloring to complex biological imaging. These properties are dictated

by the molecule's ability to absorb and emit light.

Chemical and Physical Properties
Chemical Name: 2-(3-hydroxyquinolin-2-yl)indene-1,3-dione[4]

Synonyms: Disperse Yellow E-3G, Solvent Yellow 114[5]

CAS Number: 12223-85-7[2]

Molecular Formula: C₁₈H₁₁NO₃[2]

Molecular Weight: 289.28 g/mol [2]

Appearance: Yellow to brown powder[2]

Spectral Properties
A comprehensive search of scientific literature did not yield specific quantitative photophysical

data for Disperse Yellow 54. However, based on the properties of other quinophthalone dyes,

such as the yellow colorant Y138, we can infer the expected spectral characteristics.[6]

Table 1: Photophysical Data of Disperse Yellow 54 (Estimated) and Related Quinophthalone

Dyes
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Note: The data for Y138 and TCHCQ are provided for comparative purposes to guide the

characterization of Disperse Yellow 54. The actual values for Disperse Yellow 54 will need to

be experimentally determined.

Experimental Protocols
To accurately determine the photophysical properties of Disperse Yellow 54, a series of

standardized spectroscopic experiments should be performed.

UV-Visible Absorption Spectroscopy
This technique is used to determine the absorption spectrum and the wavelength of maximum

absorption (λabs), which corresponds to the energy required to excite the molecule from its

ground state to an excited state.

Methodology:

Sample Preparation: Prepare a stock solution of Disperse Yellow 54 in a suitable

spectroscopic grade solvent (e.g., ethanol, DMSO, or chloroform). From this stock solution,

create a series of dilutions to obtain solutions with absorbances in the range of 0.1 to 1.0 at

the expected λabs.

Instrumentation: Use a dual-beam UV-Visible spectrophotometer.

Measurement:

Use a matched pair of quartz cuvettes (typically 1 cm path length).

Fill one cuvette with the pure solvent to serve as a blank.

Fill the second cuvette with the sample solution.

Record the absorption spectrum over a relevant wavelength range (e.g., 300-600 nm).

Data Analysis: Identify the wavelength of maximum absorbance (λabs). The molar extinction

coefficient (ε) can be calculated using the Beer-Lambert law (A = εcl), where A is the

absorbance, c is the molar concentration, and l is the path length of the cuvette.
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Fluorescence Spectroscopy
Fluorescence spectroscopy is used to measure the emission spectrum, fluorescence quantum

yield (ΦF), and fluorescence lifetime (τF).

Methodology for Emission Spectrum and Quantum Yield:

Sample Preparation: Prepare a dilute solution of Disperse Yellow 54 with an absorbance of

approximately 0.1 at the excitation wavelength to minimize inner-filter effects.

Instrumentation: Use a spectrofluorometer equipped with an excitation and an emission

monochromator.

Measurement:

Excite the sample at its λabs.

Record the emission spectrum over a wavelength range longer than the excitation

wavelength.

To determine the fluorescence quantum yield, a comparative method using a well-

characterized standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄)

is recommended.[7] The absorbance of the standard and the sample at the excitation

wavelength should be matched.

Data Analysis: The emission spectrum will reveal the wavelength of maximum emission

(λem). The quantum yield is calculated by comparing the integrated fluorescence intensity of

the sample to that of the standard, correcting for differences in the refractive index of the

solvents.

Methodology for Fluorescence Lifetime:

Instrumentation: A time-correlated single photon counting (TCSPC) system is the standard

for measuring fluorescence lifetimes in the nanosecond range.

Measurement: The sample is excited by a pulsed light source (e.g., a laser diode or LED),

and the time delay between the excitation pulse and the arrival of the first emitted photon at

the detector is measured repeatedly.
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Data Analysis: The collected data is used to construct a histogram of photon arrival times,

which represents the fluorescence decay curve. This decay is then fitted to an exponential

function to determine the fluorescence lifetime (τF).

Potential in Signaling Pathways and Drug
Development
Currently, there is no direct evidence in the scientific literature linking Disperse Yellow 54 to

specific biological signaling pathways or its use in drug development. However, fluorescent

molecules are invaluable tools in these fields.[8] The potential applications of Disperse Yellow
54, once its photophysical properties are fully characterized, could include:

Fluorescent Probe Development: After suitable modification to incorporate targeting

moieties, Disperse Yellow 54 could potentially be used as a fluorescent probe to visualize

specific cellular components or processes.[9][10]

High-Throughput Screening: The fluorescence properties could be exploited in assays to

screen for drug candidates that interact with a specific target, leading to a change in the

fluorescence signal.

It is important to note that the toxicity and cell permeability of Disperse Yellow 54 would need

to be thoroughly investigated before it could be considered for any biological applications.
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Caption: Workflow for the comprehensive photophysical characterization of Disperse Yellow
54.

Logical Relationship for Assessing Biological Probe
Potential
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Caption: Decision pathway for evaluating Disperse Yellow 54 as a potential biological probe.

Conclusion
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Disperse Yellow 54 is a commercially available dye with potential fluorescent properties that

remain largely uncharacterized in the public domain. This technical guide outlines the

necessary experimental procedures to determine its core photophysical parameters. While its

direct application in drug development and signaling pathway studies is not yet established, a

thorough characterization is the first step toward exploring its potential as a fluorescent tool in

biomedical research. The provided workflows offer a clear roadmap for researchers to

systematically investigate this and other similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. worlddyevariety.com [worlddyevariety.com]

3. researchgate.net [researchgate.net]

4. Disperse Yellow 54 | CAS 7576-65-0 | LGC Standards [lgcstandards.com]

5. alfa-chemistry.com [alfa-chemistry.com]

6. Enhancement of Optical and Chemical Resistance Properties with a Novel Yellow
Quinophthalone Derivative for Image Sensor Colorants - PMC [pmc.ncbi.nlm.nih.gov]

7. Preparation technology of dye disperse yellow 54# - Eureka | Patsnap
[eureka.patsnap.com]

8. josephgroup.ucsd.edu [josephgroup.ucsd.edu]

9. mdpi.com [mdpi.com]

10. resources.rndsystems.com [resources.rndsystems.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Photophysical
Characterization of Disperse Yellow 54]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076046#disperse-yellow-54-photophysical-
characterization]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b076046?utm_src=pdf-body
https://www.benchchem.com/product/b076046?utm_src=pdf-custom-synthesis
https://www.guidechem.com/question/how-is-disperse-yellow-54-prep-id139310.html
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-54.html
https://www.researchgate.net/publication/256771441_Studies_on_solvatochromic_behavior_of_dyes_using_spectral_techniques
https://www.lgcstandards.com/US/en/Disperse-Yellow-54/p/DRE-C12972364
https://www.alfa-chemistry.com/disperse-yellow-54-cas-12223-85-7-item-50307.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10935299/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10935299/
https://eureka.patsnap.com/patent-CN105669545A
https://eureka.patsnap.com/patent-CN105669545A
https://josephgroup.ucsd.edu/Protocols/Protocols%20PDF/Johnson1998%20Fluorescent%20Probes.pdf
https://www.mdpi.com/2227-9040/11/6/333
https://resources.rndsystems.com/pdfs/brochures/fluorescent-dyes-and-probes-brochure-2025.pdf
https://www.benchchem.com/product/b076046#disperse-yellow-54-photophysical-characterization
https://www.benchchem.com/product/b076046#disperse-yellow-54-photophysical-characterization
https://www.benchchem.com/product/b076046#disperse-yellow-54-photophysical-characterization
https://www.benchchem.com/product/b076046#disperse-yellow-54-photophysical-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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